Cas no 138841-20-0 (2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide)

2-[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is a heterocyclic compound featuring a tetrazole core linked to a phenyl group and an acetamide moiety via a sulfanyl bridge. This structure imparts unique reactivity, making it valuable in medicinal chemistry and agrochemical research. The tetrazole ring enhances metabolic stability and bioavailability, while the sulfanylacetamide group offers versatility for further functionalization. Its well-defined synthetic pathway ensures high purity and consistency, suitable for applications in drug discovery and material science. The compound’s stability under physiological conditions and compatibility with diverse reaction conditions further underscore its utility as a building block in organic synthesis.
2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide structure
138841-20-0 structure
Product Name:2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide
CAS No:138841-20-0
MF:C9H9N5OS
MW:235.265659093857
CID:2773542
PubChem ID:716331
Update Time:2025-10-28

2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide
    • 2-[(1-PHENYL-1,2,3,4-TETRAZOL-5-YL)SULFANYL]ACETAMIDE
    • Z19657238
    • 2-(1-phenyl-1H-tetrazol-5-ylthio)acetamide
    • SR-01000390535-1
    • TimTec1_001863
    • CBDivE_001605
    • SR-01000390535
    • Acetamide, 2-[(1-phenyl-1H-tetrazol-5-yl)thio]-
    • AE-848/32010048
    • BRD-K64930843-001-01-5
    • 2-((1-phenyl-1H-tetrazol-5-yl)thio)acetamide
    • 2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetamide
    • CS-0306646
    • F0212-0072
    • DTXSID10351999
    • HMS1539E15
    • CCG-103464
    • 2-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetamide
    • 138841-20-0
    • 2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetamide
    • STK188042
    • SDCCGMLS-0065432.P001
    • AI-204/31688003
    • AKOS000295364
    • Inchi: 1S/C9H9N5OS/c10-8(15)6-16-9-11-12-13-14(9)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,15)
    • InChI Key: AIVNQNXPQBKRAP-UHFFFAOYSA-N
    • SMILES: S(CC(N)=O)C1=NN=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 235.05278110Da
  • Monoisotopic Mass: 235.05278110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 112Ų

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Additional information on 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide

Comprehensive Overview of 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide (CAS No. 138841-20-0)

2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide (CAS No. 138841-20-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a tetrazole ring linked to a phenyl group and an acetamide moiety, exhibits unique chemical properties that make it valuable in various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug discovery and material science.

The molecular structure of 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide includes a sulfanyl bridge, which enhances its reactivity and versatility. The presence of the tetrazole ring, known for its stability and nitrogen-rich composition, contributes to its potential as a building block in medicinal chemistry. This compound is often explored for its role in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

One of the most frequently asked questions about 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is its solubility and stability under different conditions. Studies indicate that it is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory applications. Its stability at room temperature ensures ease of handling and storage, which is crucial for industrial-scale production.

In recent years, the demand for tetrazole-based compounds has surged due to their applications in drug discovery and agrochemicals. The 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide derivative is no exception, with researchers investigating its potential as a precursor for novel therapeutics. Its ability to act as a bioisostere for carboxylic acids makes it particularly attractive in the design of new drugs with improved pharmacokinetic properties.

Another area of interest is the compound's role in material science. The sulfanyl and acetamide functionalities provide opportunities for further chemical modifications, enabling the development of advanced polymers and coatings. This versatility aligns with the growing trend of sustainable and high-performance materials, a hot topic in both academic and industrial circles.

From a commercial perspective, 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its CAS No. 138841-20-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Companies involved in custom synthesis and contract research frequently list this compound in their catalogs, reflecting its relevance in modern chemistry.

Environmental and safety considerations are also critical when working with 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on green chemistry and workplace safety, topics that resonate strongly with today's professionals.

In summary, 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide (CAS No. 138841-20-0) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in pharmaceuticals, agrochemicals, and material science, make it a valuable subject of ongoing research. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing multiple fields.

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